1-(4-Methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethan-1-one

• CAS No.: 919112-29-1
• Molecular Formula: C11H11Br3O3
• Molecular Weight: 430.91 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethanone
• InChI: InChI=1S/C11H11Br3O3/c1-16-9-4-2-8(3-5-9)10(15)6-17-7-11(12,13)14/h2-5H,6-7H2,1H3
• InChI Key: YXFCIDRFQTVKSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)COCC(Br)(Br)Br

Description

1-(4-Methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethan-1-one is a halogenated aromatic ketone characterized by a methoxy-substituted phenyl group at position 1 and a tribromoethoxy substituent at position 2 of the ethanone backbone. For instance, brominated precursors such as 2-bromo-1-(4-methoxyphenyl)propan-1-one (mentioned in ) highlight the synthetic relevance of halogenation in modifying reactivity and stability . The tribromoethoxy group likely enhances electrophilicity at the ketone moiety, making it a candidate for nucleophilic substitution or condensation reactions, as seen in similar compounds (e.g., ).

Biological Activity

1-(4-Methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethan-1-one is a compound of significant interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological properties, including cytotoxicity, mechanisms of action, and relevant studies.

Chemical Structure and Properties

The molecular formula of 1-(4-Methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethan-1-one is $C_{12}H_{10}Br_3O_3$. The presence of the methoxy group and tribromoethyl moiety suggests potential interactions with biological targets. The compound's structure can be represented as follows:

$$\text{Structure }\text{C}_{12}\text{H}_{10}\text{Br}_3\text{O}_3$$

Cytotoxic Effects

Research has indicated that compounds with similar structures exhibit notable cytotoxicity against various cancer cell lines. For instance, studies on related compounds have shown that they can induce apoptosis in hormone-dependent MCF-7 cells without directly interacting with estrogen receptors . This suggests that 1-(4-Methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethan-1-one may also possess similar properties.

The mechanisms through which this compound exerts its effects are not yet fully elucidated. However, it is hypothesized that the tribromoethyl group may enhance lipophilicity and facilitate membrane permeability, allowing for more effective cellular uptake and subsequent biological activity.

Case Studies

• Study on Cytotoxicity
  A study investigating the cytotoxic effects of structurally related compounds found that those with methoxy substitutions displayed significant antiproliferative effects on cancer cell lines. The most effective compounds were noted to induce cell death without activating estrogenic pathways .
• Structure-Activity Relationship (SAR)
  In a SAR study involving C2 side chain substituted phenylalkenes, it was demonstrated that variations in substituents significantly affected the cytotoxic potency. This highlights the importance of chemical modifications in enhancing biological activity and suggests similar avenues for optimizing 1-(4-Methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethan-1-one .

Data Table: Comparison of Biological Activities

Compound Name	Cytotoxicity (IC50)	Mechanism of Action	Reference
1-(4-Methoxyphenyl)-2-(2,2,2-tribromoethoxy)ethan-1-one	TBD	Potential apoptosis induction	Current Study
5,5-bis(4-methoxyphenyl)-4-phenylpent-4-enylamine	Low µM	Non-estrogenic pathways
4,5,5-tris(4-methoxyphenyl)pent-4-enyl	Low µM	Non-estrogenic pathways

Comparison with Similar Compounds

Key Observations :

• Halogenation (Br, Cl, CF₃) increases molecular weight and polarizability, influencing melting points and solubility.
• Bromine and chlorine enhance electrophilicity, facilitating cross-coupling or substitution reactions.

Analogues with Heterocyclic Moieties

Compound Name	Substituents	Synthetic Method	Applications	Evidence ID
1-(4-Methoxyphenyl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethan-1-one (3j)	Triazole group at position 2	Cu-catalyzed azide-alkyne cycloaddition	Antimicrobial agents; click chemistry
1-[5-(4-Methoxyphenyl)-3-phenyl-4,5-dihydro-1H-pyrazol-1-yl]-2-(3H-indol-3-yl)ethan-1-one (5b)	Pyrazole and indole moieties	Condensation of hydrazines and ketones	Antimicrobial activity against bacterial/fungal strains

Key Observations :

• Heterocycles (triazoles, pyrazoles) improve binding affinity in biological systems, as seen in antimicrobial studies .
• Synthetic accessibility varies: triazoles require metal catalysts (e.g., Cu), while pyrazoles form via cyclocondensation.

Analogues with Sulfur-Containing Groups

Compound Name	Substituents	Spectral Data (IR, HRMS)	Reactivity Insights	Evidence ID
1-(4-Methoxyphenyl)-2-(2-(phenylthio)phenyl)ethan-1-one (2a)	Phenylthio group at position 2	IR: 1677 cm⁻¹ (C=O); HRMS: 357.0919 [M+Na]⁺	Thioether linkage stabilizes radical intermediates
2-(Dimethyl(oxo)-λ⁶-sulfanylidene)-1-(4-methoxyphenyl)ethan-1-one (1e)	Sulfoximine group at position 2	NMR-confirmed structure	Catalytic applications in Ru-mediated systems

Key Observations :

• Sulfur-containing groups (thioethers, sulfoximines) enhance thermal stability and modulate electronic properties.
• Sulfoximines are pivotal in asymmetric catalysis due to their chiral centers .

Physicochemical and Functional Comparisons

• Melting Points: Brominated/chlorinated derivatives (e.g., 1f, m.p. 137–138°C ) generally exhibit higher melting points than non-halogenated analogs due to increased van der Waals interactions.
• Solubility : Methoxy groups improve solubility in polar solvents (e.g., DMF, EtOAc), as seen in compounds purified via column chromatography ().
• Biological Activity : Indole- and pyrazole-containing analogs demonstrate antimicrobial properties , whereas triazole derivatives are explored as hormone therapies ().